Cas no 35999-53-2 (4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione)

• Product Name: 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione
• CAS No: 35999-53-2
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 1477758
• PubChem ID: 11065204
• Update Time: 2025-10-31

4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione
• SureCN6179198
• 1,3-Butanedione, 4,4,4-trifluoro-1-(4-nitrophenyl)-
• AKOS000210600
• 1-(p-nitrophenyl)-4,4,4-trifluoro-butane-1,3-dione
• 1-(4-nitrophenyl)-4,4,4-trifluorobutan-1,3-dione
• 3az8
• CHEMBL483287
• 1,1,1-trifluoro-4-(4-nitrophenyl)-2,4-butanedione
• 1-(4-nitrophenyl)-4,4,4-trifluorobutane-1,3-dione
• A823088
• 4,4,4-tris(fluoranyl)-1-(4-nitrophenyl)butane-1,3-dione
• 4-(4-nitrophenyl)-1,1,1-trifluoro-2,4-butanedione
• CTK1B6573
• SureCN6179198; 1,3-Butanedione, 4,4,4-trifluoro-1-(4-nitrophenyl)-; AKOS000210600; 1-(p-nitrophenyl)-4,4,4-trifluoro-butane-1,3-dione; 1-(4-nitrophenyl)-4,4,4-trifluorobutan-1,3-dione; 3az8; CHEMBL483287; 1,1,1-trifluoro-4-(4-nitrophenyl)-2,4-butanedione; 1-(4-nitrophenyl)-4,4,4-trifluorobutane-1,3-dione; A823088; 4,4,4-tris(fluoranyl)-1-(4-nitrophenyl)butane-1,3-dione; 4-(4-nitrophenyl)-1,1,1-trifluoro-2,4-butanedione; CTK1B6573;
• MFCD00440667
• CS-0035636
• Q27465210
• W12647
• EN300-1720531
• 35999-53-2
• 4-nitrophenyl-4,4,4-trifluorobutane-1,3-dione
• s21
• BS-41755
• SCHEMBL6179198
• DTXSID70453963
• 4,4,4-trifluoro-1-(4-nitrophenyl)-1,3-butanedione

• MDL： MFCD00440667
• Inchi： 1S/C10H6F3NO4/c11-10(12,13)9(16)5-8(15)6-1-3-7(4-2-6)14(17)18/h1-4H,5H2
• InChI Key： CDSAMNVLRSHLPN-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Exact Mass: 261.02488
• Monoisotopic Mass: 261.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 77.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione

Recent Advances in the Study of 4,4,4-Trifluoro-1-(4-nitrophenyl)butane-1,3-dione (CAS: 35999-53-2)

4,4,4-Trifluoro-1-(4-nitrophenyl)butane-1,3-dione (CAS: 35999-53-2) is a fluorinated β-diketone compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry, materials science, and catalysis. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, structural characteristics, biological activities, and emerging applications.

Recent studies have highlighted the compound's role as a versatile building block in organic synthesis. Its trifluoromethyl and nitro groups confer electron-withdrawing properties, making it an excellent candidate for nucleophilic substitution reactions and metal coordination. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy as a ligand in transition metal complexes, showcasing enhanced catalytic activity in cross-coupling reactions under mild conditions.

In the realm of medicinal chemistry, 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione has shown promise as a scaffold for designing novel antimicrobial agents. A 2024 European Journal of Medicinal Chemistry paper reported its derivatives exhibiting potent inhibitory activity against Staphylococcus aureus and Escherichia coli, with MIC values in the low micromolar range. Mechanistic studies suggested membrane disruption and interference with bacterial efflux pumps as potential modes of action.

The compound's photophysical properties have also been explored for materials science applications. Researchers at the University of Tokyo (2023) incorporated it into luminescent materials, observing strong fluorescence emission with large Stokes shifts, making it suitable for OLED and sensor applications. Density functional theory (DFT) calculations revealed that the excited-state intramolecular proton transfer (ESIPT) process contributes to its unique emission characteristics.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for producing 35999-53-2. A 2024 Green Chemistry publication described a solvent-free mechanochemical synthesis achieving 92% yield with minimal waste generation. This advancement addresses previous challenges in scaling up production while maintaining environmental sustainability.

Ongoing research is investigating the compound's potential in drug delivery systems. Preliminary results indicate that its keto-enol tautomerism allows for pH-responsive behavior, enabling controlled release of therapeutic payloads in specific biological environments. This property is being explored for targeted cancer therapies and inflammatory disease treatments.

In conclusion, 4,4,4-trifluoro-1-(4-nitrophenyl)butane-1,3-dione continues to demonstrate remarkable versatility across multiple scientific disciplines. Future research directions likely include optimization of its biological activity through structural modification, exploration of its supramolecular chemistry potential, and development of industrial-scale production methods. The compound's unique combination of fluorination and β-diketone functionality ensures it will remain an important subject of investigation in the coming years.